Cas no 162227-13-6 (Hydroxy Terbinafine)

Hydroxy Terbinafine Properties

Names and Identifiers

• 5-Hepten-3-yn-1-ol,2,2-dimethyl-7-[methyl(1-naphthalenylmethyl)amino]-, (5E)-
• Hydroxy Terbinafine
• (5E)
• (5E)-2,2-Dimethyl-7-[methyl(1-naphthalenylmethyl)amino]-5-hepten-3-yn-1-ol
• (5E)-
• NS00116746
• J-009906
• SCHEMBL3256605
• Hydroxyterbinafine
• 5-Hepten-3-yn-1-ol, 2,2-dimethyl-7-[methyl(1-naphthalenylmethyl)amino]-, (5E)-
• (E)-2,2-dimethyl-7-[methyl(naphthalen-1-ylmethyl)amino]hept-5-en-3-yn-1-ol
• SCHEMBL3256599
• CHEBI:174203
• 162227-13-6
• DB-257810
• (5E)-2,2-dimethyl-7-[methyl(1-naphthylmethyl)amino]-5-hepten-3-yn-1-ol
• +Expand

• InChIKey： GPEJUKJZTGFNKY-XBXARRHUSA-N
• Inchi： InChI=1S/C21H25NO/c1-21(2,17-23)14-7-4-8-15-22(3)16-19-12-9-11-18-10-5-6-13-20(18)19/h4-6,8-13,23H,15-17H2,1-3H3/b8-4+
• SMILES： OCC(C#C/C=C/CN(CC1=CC=CC2=CC=CC=C12)C)(C)C

Computed Properties

• Exact Mass: 307.19400
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 6
• Monoisotopic Mass: 307.193614421g/mol
• Heavy Atom Count: 23
• Complexity: 453
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.4
• Topological Polar Surface Area: 23.5Ų

Experimental Properties

• LogP: 3.84970
• PSA: 23.47000
• Melting Point: N/A
• Solubility: Chloroform, Dichloromethane, Methanol